Cas no 2387569-13-1 ((1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 2387569-13-1
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6184962
• PubChem ID: 124868134
• Update Time: 2025-08-04

(1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-3-phenylmethoxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• BS-43461
• 2387569-13-1
• starbld0002779
• P19890
• (1S,5S)-3-((Benzyloxy)carbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-3-cbz-3-Azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-27731045
• MFCD32661533
• 2248368-26-3
• Rel-(1S,5S)-3-((benzyloxy)carbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C14H15NO4/c16-12(17)14-6-11(14)7-15(9-14)13(18)19-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)/t11-,14-/m1/s1
• InChI Key： PFDGXQWRURTLMD-BXUZGUMPSA-N
• SMILES： OC([C@]12CN(C(=O)OCC3C=CC=CC=3)C[C@H]1C2)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

Comprehensive Overview of (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2387569-13-1)

The compound (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2387569-13-1) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and synthetic chemistry applications. Its unique azabicyclo[3.1.0]hexane scaffold, combined with a benzyloxycarbonyl protecting group and a carboxylic acid functionality, makes it a versatile intermediate for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its structural rigidity and chiral centers, which are critical for designing bioactive molecules with high selectivity.

In recent years, the demand for chiral building blocks like (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s bicyclic framework mimics natural product architectures, making it valuable for targeting GPCRs (G-protein-coupled receptors) and enzymes. Its CAS No. 2387569-13-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in academic and industrial research.

One of the key advantages of this compound is its carboxylic acid moiety, which allows for further derivatization via amide coupling or esterification. The benzyloxycarbonyl (Cbz) group serves as a temporary protecting group for amines, a feature widely exploited in peptide synthesis. This dual functionality aligns with current trends in fragment-based drug design, where modular compounds are used to optimize pharmacokinetic properties. Notably, the (1S,5S) stereochemistry ensures enantiopurity, a critical factor in avoiding off-target effects in drug candidates.

From an SEO perspective, users often search for terms like "azabicyclo[3.1.0]hexane derivatives", "Cbz-protected amino acids", or "CAS 2387569-13-1 applications". These queries highlight the compound’s niche yet expanding role in small-molecule therapeutics. Additionally, its relevance to PROTACs (proteolysis-targeting chimeras) and covalent inhibitors has sparked interest, as these modalities dominate modern drug discovery pipelines.

Environmental and regulatory considerations are also pertinent. Unlike hazardous compounds, (1S,5S)-3-benzyloxycarbonyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is typically handled under standard laboratory conditions, with no significant safety concerns reported. Its stability under ambient temperatures and compatibility with common solvents like DMF and THF further enhance its practicality for scalable synthesis.

In conclusion, CAS No. 2387569-13-1 represents a compelling case study in the intersection of structural complexity and functional versatility. As the pharmaceutical industry prioritizes chiral purity and scaffold diversity, this compound is poised to play a pivotal role in next-generation therapeutics. Its alignment with cutting-edge research areas ensures sustained visibility in scientific literature and patent filings.